Cas no 1368582-66-4 (5-(5-Fluoro-2-methoxyphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(5-Fluoro-2-methoxyphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1368582-66-4
• MF: C₁₁H₈FNO₄
• MW: 237.183926582336
• CID: 5564834
• PubChem ID: 82291793
• Update Time: 2025-06-09

5-(5-Fluoro-2-methoxyphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1837915
• 5-(5-fluoro-2-methoxyphenyl)-1,2-oxazole-4-carboxylic acid
• 1368582-66-4
• 5-(5-Fluoro-2-methoxyphenyl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H8FNO4/c1-16-9-3-2-6(12)4-7(9)10-8(11(14)15)5-13-17-10/h2-5H,1H3,(H,14,15)
• InChI Key： MNRGWDZDBMMDBQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1=C(C(=O)O)C=NO1)OC

Computed Properties

• Exact Mass: 237.04373590g/mol
• Monoisotopic Mass: 237.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(5-Fluoro-2-methoxyphenyl)-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-(5-Fluoro-2-methoxyphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1368582-66-4)

The compound 5-(5-Fluoro-2-methoxyphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1368582-66-4) is a fluorinated heterocyclic derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2-oxazole core and the 5-fluoro-2-methoxyphenyl moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like 5-(5-Fluoro-2-methoxyphenyl)-1,2-oxazole-4-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and structure-activity relationship (SAR) studies, where small modifications in molecular structure can significantly impact therapeutic efficacy. The compound's carboxylic acid functional group also allows for further derivatization, enabling the development of prodrugs or conjugates for targeted delivery systems.

From an industrial perspective, CAS No. 1368582-66-4 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been applied to its production, addressing environmental concerns while maintaining high yields. This resonates with the global push toward eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's role in crop protection. The 1,2-oxazole scaffold is known for its herbicidal and fungicidal properties, and derivatives of 5-(5-Fluoro-2-methoxyphenyl)-1,2-oxazole-4-carboxylic acid are being evaluated for their efficacy against resistant pests. This aligns with the agricultural sector's focus on sustainable pest management and the reduction of chemical residues in food products.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 1368582-66-4, ensuring purity and consistency for research applications. These methods are frequently searched by chemists and quality control specialists, highlighting the compound's relevance in analytical chemistry workflows.

In summary, 5-(5-Fluoro-2-methoxyphenyl)-1,2-oxazole-4-carboxylic acid represents a multifaceted tool for modern chemistry, bridging gaps between pharmaceutical innovation, agricultural science, and environmental sustainability. Its continued study promises to unlock new applications in line with evolving industry demands and societal needs.